Cas no 2160950-51-4 (3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde)

• Product Name: 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde
• CAS No: 2160950-51-4
• MF: C₈H₁₁ClO₃S
• MW: 222.689140558243
• CID: 6139372
• PubChem ID: 165590668
• Update Time: 2025-07-21

3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde
• EN300-1622449
• 2160950-51-4

• Inchi： 1S/C8H11ClO3S/c1-7(9)4-8(5-10)2-3-13(11,12)6-8/h5H,1-4,6H2
• InChI Key： VRPWFXHLTPJIQD-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1(C=O)CCS(C1)(=O)=O

Computed Properties

• Exact Mass: 222.0117431g/mol
• Monoisotopic Mass: 222.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.6Ų

Additional information on 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde

Introduction to 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde (CAS No. 2160950-51-4)

3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2160950-51-4, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the thiolane family, a class of heterocyclic compounds characterized by a sulfur-containing ring structure. The presence of both electrophilic and nucleophilic centers in its molecular framework makes it a versatile intermediate for the synthesis of various pharmacologically relevant molecules.

The molecular structure of 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde features a highly reactive aldehyde group (–CHO) and a thioether linkage, which are critical for its reactivity in organic synthesis. The dioxo moiety, also known as a ketone group, contributes to the compound's ability to participate in condensation reactions, while the chloropropene substituent introduces additional reactivity through its electrophilic double bond. These structural features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of thiolane-based compounds due to their potential biological activities. Thiolanes have been shown to exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and antioxidant properties. The compound 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde has been investigated for its potential role in modulating biological pathways associated with these effects.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. The combination of the aldehyde and thioether functionalities allows for facile functionalization through various organic reactions such as condensation, oxidation, and reduction. This flexibility enables chemists to modify its structure and explore its pharmacological profile systematically. For instance, researchers have explored derivatives of this compound that incorporate additional pharmacophores to enhance target specificity and improve bioavailability.

Recent studies have highlighted the importance of thiolane derivatives in addressing neurological disorders. The structural motif is believed to interact with specific biological targets involved in neurodegeneration, making it a promising candidate for developing treatments against conditions such as Alzheimer's disease and Parkinson's disease. The aldehyde group serves as a key site for covalent binding interactions with biomolecules, while the thioether linkage provides stability and modulates reactivity.

The synthesis of 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include the formation of the thiolane ring through intramolecular cyclization followed by functionalization at the aldehyde and chloropropene positions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity in these processes.

The chemical properties of this compound also make it suitable for applications in material science. For example, its ability to undergo polymerization reactions has been explored in the development of novel polymeric materials with tailored properties. These materials could find applications in drug delivery systems, where controlled release mechanisms are essential for therapeutic efficacy.

Evaluation of 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde in preclinical models has provided insights into its biological activity. In vitro assays have demonstrated its potential to inhibit enzymes involved in inflammatory pathways, suggesting therapeutic relevance for conditions like rheumatoid arthritis. Additionally, cell-based assays have shown that derivatives of this compound can modulate signaling pathways associated with cell proliferation and apoptosis.

The development of new synthetic methodologies is crucial for optimizing the production of complex molecules like 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde. Advances in flow chemistry have enabled more efficient and scalable synthesis routes, reducing reaction times and improving purity levels. These innovations are particularly valuable in pharmaceutical research where cost-effective production is essential for commercial viability.

The future prospects for this compound are promising, with ongoing research aimed at expanding its chemical space through structural modifications. By incorporating additional functional groups or exploring different heterocyclic motifs within the thiolane framework, scientists hope to uncover novel bioactivities that could lead to breakthroughs in drug discovery.

In conclusion,3-(2-chloroprop-2-en-1yl)-1,1-dioxo-lambda6-thiolane-lcarbaldehyde (CAS No. 2160950-l 51-l) represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules. Its unique combination of reactive sites makes it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound,its significance in pharmaceutical development is likely to grow further.